(4aS*,8aS*)-2-(cyclopentylcarbonyl)-7-[(1-methyl-1H-pyrazol-4-yl)carbonyl]octahydro-2,7-naphthyridin-4a(2H)-ol

• IUPAC Name: [(4aS,8aS)-4a-hydroxy-7-(1-methylpyrazole-4-carbonyl)-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridin-2-yl]-cyclopentylmethanone
• InChI: InChI=1S/C19H28N4O3/c1-21-11-15(10-20-21)18(25)23-9-7-19(26)6-8-22(12-16(19)13-23)17(24)14-4-2-3-5-14/h10-11,14,16,26H,2-9,12-13H2,1H3/t16-,19-/m0/s1
• InChI Key: IQQXDCONFNTLFF-LPHOPBHVSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)N2CCC3(CCN(CC3C2)C(=O)C4CCCC4)O
• Isomeric SMILES: CN1C=C(C=N1)C(=O)N2CC[C@]3(CCN(C[C@H]3C2)C(=O)C4CCCC4)O
• Molecular Formula: C19H28N4O3
• Molecular Weight: 360.5 g/mol

Description

The compound is a complex organic molecule characterized by its naphthyridin and pyrazolyl functional groups. These groups are indicative of the compound's potential for biological activity and chemical reactivity. The synthesis and study of such molecules are driven by their potential applications in medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of naphthyridine derivatives often involves multistep reactions, including cyclization and condensation reactions. For example, Bucha et al. (2014) describe a synthesis method for naphthyridine derivatives utilizing Grignard reagents, condensation, and cyclization reactions, indicative of the complex synthetic routes possible for such compounds (Bucha, Eppakayala, Maringanti, Tharikoppula, & Kethireddy, 2014). Although not directly related to the specific compound, this highlights the synthetic strategies that might be employed.